methyl 1-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H25N3O4S/c1-11(2)14-9-16(23)21-13(10-26-18(21)19-14)8-15(22)20-6-4-12(5-7-20)17(24)25-3/h9,11-13H,4-8,10H2,1-3H3
• InChI Key: GIVBWYKSCUHKDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

Methyl 1-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H25N3O4S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activities

• Synthesis of Heterocyclic Compounds : A study outlined the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities. These compounds, including N-(thiazolo[3,2-a]pyrimidine)-3-methylbenzodifuran-2-carboxamide derivatives, showcased significant cyclooxygenase-2 (COX-2) inhibitory activity, underlining their potential as therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Antimicrobial Activities : Research into thiazolopyrimidine derivatives has revealed their promise as antimicrobial agents. A study synthesized 2,6-bis(substituted thiazolopyrimidinyl) pyridine and corresponding Schiff's bases, showing good antimicrobial activities. This highlights the role of such compounds in developing new antimicrobial therapies (N. M. Sabry, E. M. Flefel, M. Al-Omar, A. Amr, 2013).

• Antiparkinsonian and Analgesic Effects : Another area of application is in the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine, which have shown good analgesic and antiparkinsonian activities. These findings suggest potential for the development of new treatments for Parkinson's disease and pain management (A. Amr, S. Maigali, Mohamed M. Abdulla, 2008).

Mechanism of Action

Mode of Action

The mode of action of this compound is not fully understood. It is hypothesized that the compound may interact with its targets through a series of chemical reactions. For example, it may form oximes or hydrazones with aldehydes and ketones . The compound may also undergo electrophilic substitution due to excessive π-electrons delocalization .